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Compound of Interest

Compound Name: Manumycin F

Cat. No.: B15563130 Get Quote

Manumycin F: A Technical Guide for
Researchers
An In-depth Analysis of the Molecular Characteristics, Biological Activity, and Methodologies

Associated with a Promising Natural Product

Abstract
Manumycin F, a member of the manumycin family of antibiotics, is a polyketide metabolite

isolated from Streptomyces sp. This technical guide provides a comprehensive overview of

Manumycin F, detailing its molecular formula, physical properties, and biological activities. It is

designed for researchers, scientists, and drug development professionals, offering a

centralized resource of key data, experimental protocols, and insights into its mechanism of

action. Particular focus is given to its role as a farnesyltransferase inhibitor and its impact on

cellular signaling pathways, including the Ras-Raf-MEK-ERK cascade and apoptosis.

Molecular and Physical Properties
Manumycin F is a complex organic molecule with the molecular formula C31H34N2O7.[1] Its

molecular weight is 546.61 g/mol .[1] The following table summarizes the known physical and

chemical properties of Manumycin F.
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Property Value Reference

Molecular Formula C31H34N2O7 [1]

Molecular Weight 546.61 g/mol [1]

CAS Number 156317-47-4

Density 1.32 g/cm³ [1]

Boiling Point 910 °C at 760 mmHg

Refractive Index 1.642

Biological Activity and Mechanism of Action
Manumycin F, along with other members of the manumycin family, exhibits a range of

biological activities, most notably its inhibitory effect on farnesyltransferase. This enzyme is

crucial for the post-translational modification of the Ras protein, a key component in cellular

signal transduction pathways that regulate cell growth, proliferation, and differentiation.

Inhibition of Farnesyltransferase and the Ras-Raf-MEK-
ERK Signaling Pathway
The primary mechanism of action for manumycins is the inhibition of farnesyltransferase, which

prevents the farnesylation of Ras proteins. This modification is essential for the localization of

Ras to the cell membrane and its subsequent activation of downstream signaling cascades. By

inhibiting this process, Manumycin F can disrupt the Ras-Raf-MEK-ERK pathway, a critical

signaling route that is often hyperactivated in various cancers. The disruption of this pathway

can lead to the inhibition of cell proliferation and tumor growth. Manumycins E, F, and G have

been shown to have moderate inhibitory effects on the farnesylation of the p21 ras protein.

The following diagram illustrates the inhibition of the Ras signaling pathway by Manumycin F.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12100143/
https://pubmed.ncbi.nlm.nih.gov/12100143/
https://pubmed.ncbi.nlm.nih.gov/12100143/
https://www.benchchem.com/product/b15563130?utm_src=pdf-body
https://www.benchchem.com/product/b15563130?utm_src=pdf-body
https://www.benchchem.com/product/b15563130?utm_src=pdf-body
https://www.benchchem.com/product/b15563130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

NucleusRas

Raf

MEK

ERK

Transcription Factors

Cell Proliferation

Manumycin F Farnesyl
transferase

inhibits

farnesylates

Farnesyl
pyrophosphate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Manumycin F

Cellular Stress

Bcl-2 Family
(e.g., Bax, Bak)

Mitochondrial
Dysfunction

Caspase
Activation

Apoptosis

 

Streptomyces sp. Culture

Fermentation in
Liquid Broth

Solvent Extraction
(e.g., Ethyl Acetate)

Concentration of
Crude Extract

Column Chromatography
(e.g., Silica Gel)

HPLC Purification

Pure Manumycin F

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15563130?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563130?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Manumycin inhibits farnesyltransferase and induces apoptosis of drug-resistant interleukin
6-producing myeloma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Manumycin F molecular formula and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563130#manumycin-f-molecular-formula-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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